Cas no 113589-29-0 (Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate)

• Product Name: Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate
• CAS No: 113589-29-0
• MF: C₇H₇ClO₃S
• MW: 206.646680116653
• CID: 5073080
• Update Time: 2025-06-13

Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-hydroxy-5-methylthiophene-2-carboxylate
• Methyl 3-hydroxy-4-chloro-5-methyl-2-thiophenecarboxylate
• Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate

• Inchi： 1S/C7H7ClO3S/c1-3-4(8)5(9)6(12-3)7(10)11-2/h9H,1-2H3
• InChI Key： MAKSYNFEQORPNF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)SC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 3
• Topological Polar Surface Area: 74.8

Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate

Comprehensive Overview of Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate (CAS No. 113589-29-0)

Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate (CAS No. 113589-29-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, featuring a bromine and chlorine substitution, along with a hydroxyl group and a methyl ester functionality. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and crop protection chemicals.

In recent years, the demand for functionalized thiophenes like Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring its potential in designing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The compound's halogenated and hydroxylated moieties enhance its binding affinity to biological targets, making it a focal point in drug discovery projects. Additionally, its relevance in green chemistry applications aligns with the growing emphasis on sustainable synthetic methodologies.

From a synthetic perspective, CAS No. 113589-29-0 is often utilized in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex biaryl systems. Its compatibility with modern flow chemistry techniques further underscores its utility in high-throughput screening platforms. Industry professionals frequently search for optimized synthesis protocols or scalable production methods for this compound, reflecting its industrial significance.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, are critical for formulation scientists. Recent studies highlight its role in developing photoactive materials for organic electronics, where its electron-withdrawing substituents modulate charge transport properties. This dual applicability in life sciences and material science positions Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate as a multidisciplinary research tool.

Emerging trends in computational chemistry have also leveraged this compound for in silico modeling of structure-activity relationships (SAR). Predictive algorithms increasingly rely on its molecular descriptors to optimize lead compounds, addressing challenges like drug resistance in infectious diseases. Furthermore, its regioselective reactivity makes it a preferred choice for constructing molecular libraries in combinatorial chemistry.

In conclusion, Methyl 5-Bromo-4-chloro-3-hydroxythiophene-2-carboxylate (CAS No. 113589-29-0) exemplifies the convergence of innovation in synthetic chemistry and applied sciences. Its broad utility—from pharmaceutical intermediates to advanced material precursors—ensures its continued relevance in cutting-edge research. As industries prioritize efficient synthesis and eco-friendly processes, this compound remains a cornerstone for future breakthroughs.